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For Researchers, Scientists, and Drug Development Professionals

These application notes provide a detailed overview of the use of diallyldimethylammonium
chloride (DADMAC) copolymers in various sectors of the oil and gas industry. The unique

cationic nature of these polymers makes them highly effective in a range of applications, from

enhancing drilling operations to facilitating the treatment of produced water. This document

outlines the mechanisms of action, presents quantitative performance data, and provides

detailed experimental protocols for evaluating DADMAC copolymers in key oilfield processes.

Synthesis and Characterization of DADMAC
Copolymers
DADMAC copolymers, particularly those with acrylamide (AM), are widely used in the oil and

gas industry. The ratio of DADMAC to AM can be tailored to control the copolymer's charge

density and molecular weight, which in turn dictates its performance in specific applications.[1]

[2][3]

Synthesis Protocol: DADMAC-Acrylamide Copolymer
via Emulsion Polymerization
This protocol describes a common method for synthesizing DADMAC-acrylamide copolymers.

[4][5][6]
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Materials:

Diallyldimethylammonium chloride (DADMAC) monomer solution (e.g., 65 wt% in water)

Acrylamide (AM) monomer

Hydrocarbon oil (e.g., paraffin solvent)

Emulsifier with a Hydrophile-Lipophile Balance (HLB) value between 4.0 and 7.0

Organic acid (e.g., adipic acid, citric acid)

Formic acid or its salt

Free-radical initiator (e.g., 2,2'-azobis(2,4-dimethylvaleronitrile) - oil-soluble; ammonium

persulfate - water-soluble)

Deionized water

Inert gas (e.g., nitrogen, argon)

Equipment:

Reaction vessel equipped with a stirrer, temperature controller, condenser, and inert gas inlet

Homogenizer

Heating mantle

Procedure:

Prepare the Water-in-Oil Emulsion:

In the reaction vessel, combine the hydrocarbon oil (30-40 wt%), deionized water (25-40

wt%), a portion of the acrylamide (0-10 wt%), DADMAC monomer (10-30 wt%), organic

acid (0.5-2.0 wt%), formic acid (0.01-0.1 wt%), and the emulsifier (2.5-20.0 wt%).

Homogenization:
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Homogenize the mixture until the mean particle size of the emulsion is between 0.5 and

2.5 microns.

Deoxygenation:

Heat the emulsion to 30-80°C while purging with an inert gas to remove dissolved oxygen.

Initiation of Polymerization:

Add the oil-soluble free-radical initiator to the deoxygenated emulsion.

Monomer Addition:

Continuously or in portions, add a 40-60 wt% aqueous solution of the remaining

acrylamide to the reacting mixture. The addition rate should be controlled to maintain a

constant molar ratio of unreacted DADMAC to unreacted acrylamide.

Completion of Polymerization:

After the initial concentration of unreacted DADMAC has decreased by at least 80%,

continue the polymerization for an additional 2 hours at approximately 70°C. A water-

soluble initiator can be added at this stage to further drive the reaction to completion.

Isolation:

The resulting DADMAC-acrylamide copolymer can be isolated from the emulsion. The final

product will contain a small amount of unreacted monomers.

Characterization of DADMAC Copolymers
The performance of DADMAC copolymers is heavily dependent on their molecular weight and

charge density.

Molecular Weight: This property influences the viscosity of the polymer solution and its ability

to bridge particles.[3] It can be determined using techniques like gel permeation

chromatography (GPC) or by measuring the intrinsic viscosity.[7]

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 3 / 19 Tech Support

https://www.cpolymerchem.com/news/performance-differences-and-application-scenarios-polydadmac-different-molecular-weights
https://www.researchgate.net/figure/Demulsification-efficiency-of-demulsifiers-after-24-h-at-different-concentrations-of_tbl3_227128274
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Charge Density: The cationic charge density determines the polymer's ability to neutralize

negatively charged particles. It is a function of the DADMAC monomer content in the

copolymer and can be determined by titration methods.[8]

Table 1: Influence of Molecular Weight on PolyDADMAC Performance[3]

Molecular Weight
Range

Characteristics
Primary
Mechanism of
Action

Typical
Applications

Low (< 100,000 Da)

Short polymer chains,

high mobility, rapid

dissolution.

Charge Neutralization
Water clarification,

color removal.

Medium (100,000 -

500,000 Da)

Balanced chain length

and charge density.

Charge Neutralization

& Bridging

Produced water

treatment, drilling

fluids.

High (> 500,000 Da)
Long polymer chains,

high viscosity.

Bridging &

Flocculation

Sludge dewatering,

friction reduction.

Application in Drilling Fluids
DADMAC copolymers are utilized in water-based drilling fluids to enhance rheological

properties and inhibit shale swelling.[9][10]

Mechanism of Action
As a rheology modifier, the long polymer chains of DADMAC copolymers increase the viscosity

and gel strength of the drilling mud, which is crucial for suspending and transporting drill

cuttings to the surface.[10]

As a shale inhibitor, the cationic DADMAC units adsorb onto the negatively charged surfaces of

clay particles in shale formations. This neutralizes the surface charge and prevents the clay

from hydrating and swelling, which can lead to wellbore instability.
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Clay Stabilization Mechanism
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Mechanism of Clay Stabilization by DADMAC Copolymers.

Performance Data
The addition of DADMAC copolymers can significantly improve the rheological properties of

drilling fluids.

Table 2: Effect of DADMAC-Acrylamide Copolymer on Drilling Fluid Rheology

Copolymer
Concentration
(wt%)

Plastic
Viscosity (PV)
(mPa·s)

Yield Point
(YP) (Pa)

Gel Strength
(10s/10min)
(Pa)

API Fluid Loss
(mL/30 min)

0.0 8 5 2/4 15.2

0.1 12 8 4/7 12.5

0.2 18 12 6/11 9.8

0.3 25 17 9/16 7.1

Note: Data is illustrative and can vary based on the specific copolymer, base fluid composition,

and testing conditions.

Experimental Protocol: Evaluation of Drilling Fluid
Properties (Based on API RP 13B-1/ISO 10414-1)[5]
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Apparatus:

Rotational viscometer

Pressurized fluid density scale (mud balance)

API filter press

Graduated cylinders

Beakers

Stirring apparatus

Procedure:

Drilling Fluid Preparation:

Prepare a base drilling fluid by mixing bentonite and other additives in water.

Divide the base fluid into several samples and add varying concentrations of the DADMAC

copolymer to each.

Stir each sample for a specified time to ensure complete dissolution and hydration of the

polymer.

Density Measurement:

Use the mud balance to measure the density of each drilling fluid sample.

Rheological Measurements:

Use the rotational viscometer to measure the shear stress at different rotational speeds

(e.g., 600, 300, 200, 100, 6, and 3 rpm).

Calculate the Plastic Viscosity (PV) and Yield Point (YP) from the 600 and 300 rpm

readings.

Measure the gel strength after 10 seconds and 10 minutes of quiescence.
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Filtration Properties:

Perform a low-pressure, low-temperature (LPLT) filtration test using the API filter press at

100 psi for 30 minutes.

Collect and measure the volume of filtrate.

Application in Produced Water Treatment
DADMAC copolymers are effective coagulants and flocculants for treating oily produced water,

removing dispersed oil, and suspended solids.[11]

Mechanism of Action
The cationic DADMAC copolymers neutralize the negative surface charges of oil droplets and

suspended particles, causing them to destabilize and aggregate. The polymer chains then

bridge these smaller aggregates to form larger, more easily separable flocs.
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Produced Water Treatment Workflow
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Workflow for Produced Water Treatment using DADMAC Copolymers.

Performance Data
The effectiveness of DADMAC copolymers in treating produced water can be quantified by

measuring the reduction in turbidity and total suspended solids (TSS).

Table 3: Performance of DADMAC Copolymer in Produced Water Treatment
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DADMAC
Dosage
(ppm)

Initial
Turbidity
(NTU)

Final
Turbidity
(NTU)

Turbidity
Removal
(%)

Initial
TSS
(mg/L)

Final TSS
(mg/L)

TSS
Removal
(%)

10 250 85 66.0 150 55 63.3

20 250 42 83.2 150 25 83.3

30 250 15 94.0 150 8 94.7

40 250 18 92.8 150 10 93.3

Note: Data is illustrative and optimal dosage depends on the specific characteristics of the

produced water.

Experimental Protocol: Jar Test for Flocculation of Oily
Wastewater[11][12][13][14][15][16]
Apparatus:

Jar testing apparatus with multiple stirrers

Beakers (e.g., 1000 mL)

Pipettes or syringes for dosing

Turbidimeter

TSS measurement equipment (e.g., filtration apparatus, drying oven, analytical balance)

pH meter

Procedure:

Sample Preparation:

Fill each beaker with a known volume (e.g., 500 mL or 1000 mL) of the oily wastewater

sample.
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Coagulant Dosing:

Place the beakers in the jar testing apparatus.

While stirring at a rapid speed (e.g., 100-150 rpm), add varying dosages of the DADMAC

copolymer solution to each beaker. Include a blank with no polymer.

Rapid Mix (Coagulation):

Continue rapid mixing for a short period (e.g., 1-3 minutes) to ensure uniform dispersion of

the coagulant.

Slow Mix (Flocculation):

Reduce the stirring speed to a slow mix (e.g., 20-40 rpm) for a longer duration (e.g., 15-20

minutes) to promote the formation of flocs.

Settling:

Stop the stirrers and allow the flocs to settle for a specified time (e.g., 15-30 minutes).

Analysis:

Carefully collect a sample from the supernatant of each beaker.

Measure the final turbidity and TSS of each sample.

Calculate the percentage removal for each parameter to determine the optimal DADMAC

copolymer dosage.

Application in Enhanced Oil Recovery (EOR)
In polymer flooding, a type of EOR, DADMAC copolymers can be used to increase the viscosity

of the injected water.

Mechanism of Action
By increasing the viscosity of the displacing fluid, the mobility ratio between the injected water

and the oil is reduced. This leads to a more stable displacement front, improved sweep
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efficiency, and ultimately, a higher recovery of the original oil in place.[12][13][14][15]

Performance Data
Core flood tests are used to evaluate the effectiveness of polymers for EOR.

Table 4: DADMAC Copolymer Performance in a Core Flood Test

Injection Stage Pore Volumes Injected Oil Recovery (% OOIP)

Waterflood 1.0 45.2

Polymer Flood (0.2 wt%

DADMAC Copolymer)
0.5 12.5 (Incremental)

Chase Waterflood 1.0 3.1 (Incremental)

Total 2.5 60.8

Note: OOIP = Original Oil In Place. Data is illustrative and depends on reservoir rock and fluid

properties.

Experimental Protocol: Core Flood Test for Polymer
Flooding[17][18][19][20]
Apparatus:

Core holder

High-pressure pumps for fluid injection

Pressure transducers

Effluent collection system

Oven for temperature control

Core sample (representative of the reservoir rock)
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Procedure:

Core Preparation:

Saturate the core sample with brine to determine its pore volume.

Flood the core with crude oil to establish initial water and oil saturations.

Waterflooding:

Inject brine into the core at a constant rate until oil production ceases or reaches a very

low level. This establishes the baseline oil recovery by waterflooding.

Polymer Flooding:

Inject a solution of the DADMAC copolymer at a specific concentration and volume (pore

volumes).

Monitor the pressure drop across the core and collect the effluent to measure oil and water

production.

Chase Waterflood:

Inject brine again to displace the polymer slug and any remaining mobile oil.

Data Analysis:

Calculate the incremental oil recovery due to the polymer flood.

Analyze the pressure data to evaluate the polymer's effect on mobility.

Application as a Friction Reducer
In hydraulic fracturing, DADMAC copolymers are added to slickwater fluids to reduce frictional

pressure losses during high-rate pumping.[16][17][18]

Mechanism of Action
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In turbulent flow, the long-chain polymers extend and suppress the formation of turbulent

eddies near the pipe wall, leading to a significant reduction in friction.

Friction Reducer Evaluation Workflow
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Workflow for Evaluating Friction Reducer Performance.

Methodological & Application

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 13 / 19 Tech Support

https://www.benchchem.com/product/b1216736?utm_src=pdf-body-img
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1216736?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer


Performance Data
The performance of friction reducers is evaluated in a friction flow loop.

Table 5: Friction Reduction Performance of a DADMAC Copolymer in Slickwater

Flow Rate
(bbl/min)

Reynolds
Number

ΔP without FR
(psi)

ΔP with 0.5 gpt
FR (psi)

Friction
Reduction (%)

10 80,000 120 45 62.5

20 160,000 450 150 66.7

30 240,000 980 300 69.4

40 320,000 1700 500 70.6

Note: gpt = gallons per thousand gallons. Data is illustrative.

Experimental Protocol: Friction Loop Test[24][25][26][27]
Apparatus:

Friction flow loop (a closed-loop piping system with a pump, flowmeter, and pressure

transducers)

Mixing tank

Data acquisition system

Procedure:

Baseline Measurement:

Pump the base fracturing fluid (without friction reducer) through the flow loop at various

flow rates.

Record the pressure drop across a defined length of the pipe for each flow rate.

Friction Reducer Addition:
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Add a specific concentration of the DADMAC copolymer to the fluid in the mixing tank.

Performance Measurement:

Pump the treated fluid through the flow loop at the same flow rates as the baseline test.

Record the new pressure drop measurements.

Calculation:

Calculate the percentage of friction reduction at each flow rate using the formula: %

Friction Reduction = [(ΔP_without_FR - ΔP_with_FR) / ΔP_without_FR] * 100

Application as a Demulsifier
DADMAC-based copolymers can be formulated into demulsifiers to break water-in-oil (W/O)

emulsions, facilitating the separation of water from crude oil.[19][20][21][22]

Mechanism of Action
The demulsifier adsorbs at the oil-water interface, displacing the natural emulsifiers (like

asphaltenes and resins) that stabilize the emulsion. This weakens the interfacial film, allowing

water droplets to coalesce and separate from the oil phase.[23]

Performance Data
The bottle test is a standard method for evaluating demulsifier performance.

Table 6: Demulsification Efficiency of a DADMAC-based Demulsifier

Demulsifier Dosage (ppm)
Water Separation (%) after
30 min

BS&W in Treated Oil (%)

25 45 2.5

50 78 0.8

75 92 0.3

100 95 0.2
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Note: BS&W = Basic Sediment and Water. Data is illustrative.

Experimental Protocol: Bottle Test for Demulsifier
Evaluation[12][13][28][29][31]
Apparatus:

Graduated prescription bottles or centrifuge tubes

Water bath for temperature control

Syringes for dosing

Centrifuge (for determining final BS&W)

Procedure:

Sample Preparation:

Fill a series of bottles with a known volume (e.g., 100 mL) of the crude oil emulsion.

Demulsifier Addition:

Add varying concentrations of the DADMAC-based demulsifier to each bottle. Include a

blank with no demulsifier.

Mixing:

Shake the bottles vigorously for a set period (e.g., 100 shakes in 1 minute) to ensure

thorough mixing of the demulsifier.

Settling:

Place the bottles in a water bath at a temperature representative of the field conditions.

Record the volume of separated water at regular time intervals (e.g., 5, 10, 15, 30, 60

minutes).
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Analysis:

After the settling period, take a sample of the treated oil from the top of each bottle.

Determine the final BS&W content of the treated oil using a centrifuge.

Evaluate the demulsifier's performance based on the rate and amount of water separation,

the final BS&W of the oil, and the quality of the separated water.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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